(1,5-dichloropentan-3-yl)dimethylamine hydrochloride
Overview
Description
(1,5-Dichloropentan-3-yl)dimethylamine hydrochloride, also known as DCPDM, is a synthetic compound used in various laboratory experiments and scientific research applications. It is a white crystalline powder that is soluble in water, alcohol and other organic solvents. DCPDM is a derivative of 1,5-dichloropentane, a common organic compound. It is used in a variety of applications, including as a reagent in organic synthesis, as a catalyst in industrial processes, and as a biochemical and physiological research tool.
Scientific Research Applications
(1,5-dichloropentan-3-yl)dimethylamine hydrochloride has a variety of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in industrial processes, and as a biochemical and physiological research tool. It is also used as a substrate in enzymatic reactions, and as a marker for the detection of various metabolites in biological samples.
Mechanism of Action
(1,5-dichloropentan-3-yl)dimethylamine hydrochloride is a weak organic acid that acts as a proton donor in chemical reactions. It is also an amphoteric compound, meaning it can act as both an acid and a base. It is thought to act as an intermediate in the formation of other compounds, such as carboxylic acids, alcohols, and amines.
Biochemical and Physiological Effects
(1,5-dichloropentan-3-yl)dimethylamine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme cyclooxygenase, which is involved in the production of prostaglandins and other mediators of inflammation. It has also been shown to inhibit the activity of the enzyme 5-alpha-reductase, which is involved in the metabolism of hormones such as testosterone. In addition, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
(1,5-dichloropentan-3-yl)dimethylamine hydrochloride has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and it is stable and non-toxic. It is also relatively easy to synthesize, and it can be used in a variety of reactions. However, it can be difficult to obtain pure (1,5-dichloropentan-3-yl)dimethylamine hydrochloride, and it is not suitable for use in reactions involving strong acids or bases.
Future Directions
There are several potential future directions for research involving (1,5-dichloropentan-3-yl)dimethylamine hydrochloride. One potential area of research is the use of (1,5-dichloropentan-3-yl)dimethylamine hydrochloride in the synthesis of new compounds. This could involve the use of (1,5-dichloropentan-3-yl)dimethylamine hydrochloride as a substrate, catalyst, or intermediate in the synthesis of new compounds. Another potential area of research is the use of (1,5-dichloropentan-3-yl)dimethylamine hydrochloride in drug discovery and development. This could involve the use of (1,5-dichloropentan-3-yl)dimethylamine hydrochloride to identify new compounds with potential therapeutic applications. In addition, research could be conducted to further explore the biochemical and physiological effects of (1,5-dichloropentan-3-yl)dimethylamine hydrochloride, as well as to identify new potential applications for this compound.
Synthesis Methods
(1,5-dichloropentan-3-yl)dimethylamine hydrochloride is synthesized via a two-step reaction. The first step involves the reaction of 1,5-dichloropentane with dimethylamine in the presence of a base, such as sodium hydroxide. This reaction produces 1,5-dichloropentan-3-yl)dimethylamine, which is then treated with hydrochloric acid to produce the hydrochloride salt.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1,5-dichloropentan-3-yl)dimethylamine hydrochloride involves the reaction of 1,5-dichloropentane with dimethylamine in the presence of hydrochloric acid.", "Starting Materials": [ "1,5-dichloropentane", "dimethylamine", "hydrochloric acid" ], "Reaction": [ "1. Add 1,5-dichloropentane to a reaction flask.", "2. Add dimethylamine to the reaction flask.", "3. Add hydrochloric acid to the reaction flask.", "4. Heat the reaction mixture to 80-90°C and stir for 24 hours.", "5. Cool the reaction mixture and filter the precipitate.", "6. Wash the precipitate with cold water and dry it under vacuum.", "7. Recrystallize the product from ethanol to obtain (1,5-dichloropentan-3-yl)dimethylamine hydrochloride." ] } | |
CAS RN |
1195703-99-1 |
Product Name |
(1,5-dichloropentan-3-yl)dimethylamine hydrochloride |
Molecular Formula |
C7H16Cl3N |
Molecular Weight |
220.6 |
Purity |
95 |
Origin of Product |
United States |
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